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Obijective: This document provides detailed methodologies for measuring key air pollutants in
an urban environment like Teresina, Brazil. It covers reference methods, passive sampling
techniques, and the use of low-cost sensors for pollutants including particulate matter (PMz.s,
PMu1o), nitrogen dioxide (NO2z), sulfur dioxide (SOz), and ozone (Os3).

Overview of Urban Air Pollutants and Measurement
Techniques

Urban air pollution in cities like Teresina is a complex mixture of particulate and gaseous
contaminants originating from sources such as vehicular traffic, industrial activities, and
biomass burning.[1][2] The primary pollutants of concern that are monitored to assess air
quality include particulate matter (PMz.s and PM1o), nitrogen dioxide (NO2), sulfur dioxide
(SO2), carbon monoxide (CO), and ground-level ozone (O3).[3] A variety of techniques, ranging
from regulatory-grade reference methods to more accessible low-cost sensor networks, can be
employed to monitor these pollutants. The choice of method depends on the research
objectives, required data quality, and available resources.
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Data Presentation: Comparison of Measurement
Techniques

The following tables summarize the key performance characteristics of different air pollution
measurement techniques to aid in the selection of the most appropriate method for a given

research application.

Table 1: Particulate Matter (PMz.5 & PM1o0) Measurement Techniques
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Table 2: Gaseous Pollutant (NO2z, SOz, Os) Measurement Techniques
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Experimental Protocols
Protocol 1: Gravimetric Measurement of PMz.s and PM1o

This protocol is based on the U.S. EPA Federal Reference Method (FRM) for determining
particulate matter concentrations.[5][15]

3.1.1. Principle Air is drawn at a constant flow rate through a specially designed inlet that
separates particles based on their aerodynamic diameter (e.g., PM1o or PM2.5).[16] The
particles are collected on a pre-weighed filter over a 24-hour period. The mass of the collected
particles is determined by the difference in the filter's weight before and after sampling.[1]

3.1.2. Materials

Low- or high-volume air sampler with a size-selective inlet (PMz.5 or PM1o).

46.2 mm Polytetrafluoroethylene (PTFE) filters.[1]

Filter cassettes.

Forceps for filter handling.

Electronic microbalance (readability of 1 pg).

Temperature and humidity-controlled weighing room/chamber (20-23°C + 2°C; 30-40% RH +
5%).[4]

NIST-traceable calibration weights.[4]

Static eliminator.

3.1.3. Procedure

Pre-Sampling Filter Conditioning and Weighing:
1. Visually inspect new PTFE filters for defects.

2. Place filters in a conditioning environment for at least 24 hours.[4]
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3. Calibrate the microbalance using NIST-traceable weights.
4. Before weighing, pass the filter over a static eliminator.

5. Weigh each filter at least twice, with readings agreeing within a set tolerance (e.g., +3 pg).
Record this as the "pre-sampling weight".[1]

6. Place the weighed filter into a labeled cassette.

Sample Collection:

1. Transport the filter cassettes to the sampling site, keeping them upright and protected from
temperature extremes.

2. Load a cassette into the air sampler.

3. Program the sampler to run for 24 hours at the specified flow rate (e.g., 16.7 L/min for
many PMz.s samplers).

4. After 24 hours, retrieve the filter cassette. Store it in a sealed container at <4°C for
transport back to the laboratory.[1]

Post-Sampling Filter Conditioning and Weighing:

1. Allow the exposed filter to equilibrate in the conditioning environment for at least 24 hours.

[4]

2. Following the same procedure as pre-sampling (balance calibration, static elimination),
weigh the exposed filter multiple times until a stable weight is achieved. Record this as the
"post-sampling weight".[1]

Calculation:

1. Calculate the mass of collected PM: PM Mass (ug) = Post-sampling weight (ug) - Pre-
sampling weight (ug).

2. Obtain the total air volume sampled from the sampler's data log, corrected to standard
temperature and pressure.
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3. Calculate the PM concentration: PM Concentration (ug/m3) = PM Mass (ug) / Total Air
Volume (ms3).

Protocol 2: Passive Sampling for Ambient Nitrogen
Dioxide (NO2) and Ozone (O3)

This protocol describes a general methodology for using diffusive passive samplers for long-

term monitoring.

3.2.1. Principle Passive samplers operate on the principle of molecular diffusion (Fick's First
Law).[17] Pollutants in the air diffuse at a known rate onto a sorbent medium (e.g., a chemically
coated filter) inside the sampler body. The total mass of the pollutant collected over the
exposure period is determined by laboratory analysis, and the time-weighted average
concentration is calculated.[12]

3.2.2. Materials

o Passive samplers for NO2z (e.g., containing a filter coated with triethanolamine - TEA).[14]
e Passive samplers for Os (e.g., containing a filter coated with sodium nitrite).[18]

o Protective shelters/housings to shield samplers from rain and direct sun.[13]

e Mounting hardware (poles, brackets).

» Field logbook and labels.

e Clean, powder-free gloves.

o Cooler with ice packs for transport.

3.2.3. Procedure

o Site Selection and Sampler Deployment:

1. Select monitoring sites representative of the area of interest (e.g., near roadways, in
residential areas, urban background).
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2. Mount the protective shelter at a height of 2 to 4 meters above the ground.[13]

3. Wearing clean gloves, unseal the passive sampler and place it securely within the shelter.

4. Record the start date, time, sampler ID, and location in the field logbook.

5. For quality control, deploy a field blank (a sampler that remains capped and is exposed to
the same transport and storage conditions) and a duplicate sampler (a second sampler
deployed at the same location) for every 10 samples.[13]

Sample Collection:

1. Leave the samplers deployed for a predetermined period (e.g., 14-30 days).

2. To retrieve the samplers, wear clean gloves, remove the sampler from the shelter, and
immediately seal it in its original container.

3. Record the end date and time in the logbook.

4. Place the collected samplers, including the field blank, in a cooler with ice packs and
transport them to the analytical laboratory as soon as possible.

Laboratory Analysis:

1. The sorbent from the sampler is chemically extracted.

2. For NOz2, the resulting nitrite is typically analyzed using spectrophotometry (Griess-
Saltzman reaction).[17]

3. For O3, the resulting nitrate is analyzed via ion chromatography.[18]

4. The mass of the collected analyte is quantified using a calibration curve.

Calculation:

1. The laboratory provides the total mass (m) of the pollutant captured.

2. Calculate the time-weighted average concentration (C) using the formula: C=m/ (D * t),
where D is the sampler's specific diffusion (sampling) rate (provided by the manufacturer,
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in m3/h) and t is the total exposure time (in hours).

Protocol 3: Deployment and Calibration of Low-Cost PM
Sensors

3.3.1. Principle Low-cost PM sensors typically use a laser to illuminate a stream of air and a
photodiode detector to measure the light scattered by particles. The intensity and pattern of
scattered light are used to estimate the number and size of particles, which is then converted to
a mass concentration (e.g., PMz.s). For accurate data, these sensors require co-location
calibration against a reference instrument.[9][10]

3.3.2. Materials

Low-cost sensor units (e.g., PurpleAir).

Weatherproof housing and power supply.

Mounting hardware.

Access to a reference-grade air quality monitoring station (for co-location).

Data logging and transmission system (e.g., Wi-Fi, cellular).
3.3.3. Procedure
e Co-location and Calibration:

1. Deploy the low-cost sensor(s) within 1-4 meters of the inlet of a reference-grade PM2.s
monitor (e.g., a BAM or FRM gravimetric sampler).[19]

2. Run the low-cost sensor and the reference monitor simultaneously for a period that
captures a wide range of environmental conditions and pollutant concentrations (typically
several weeks to months).[10]

3. Collect time-matched data (e.g., hourly averages) from both the low-cost sensor(s) and
the reference monitor.
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4. Develop a calibration model using statistical methods (e.g., multiple linear regression) to

relate the raw sensor output to the reference monitor concentrations.[10] Important co-

variates to include are relative humidity and temperature, which significantly affect sensor

performance.[10]

» Field Deployment:

1. Select deployment sites based on research objectives.

2. Install the calibrated sensor units in their weatherproof housings. Ensure the air inlet is

unobstructed.

3. Mount the sensors at a height of 2-4 meters, away from direct sources of dust or smoke

that are not representative of the ambient environment.

4. Power the units and ensure they are successfully transmitting data.

o Data Management and Quality Control:

1. Apply the developed calibration model to the raw sensor data in near real-time or during

post-processing.

2. Periodically check sensor data for anomalies or drift.

3. If possible, periodically re-locate sensors next to a reference monitor to validate or update

the calibration model.[20]
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Workflow for Gravimetric Analysis of Particulate Matter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222245/docs#application-notes-and-protocols-for-
measuring-air-pollution-in-urban-teresinaj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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